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Compound of Interest

Compound Name: 1-Stearoyl-rac-glycerol-d35

Cat. No.: B1339738 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of specialized chemical compounds is a cornerstone of laboratory safety and

environmental responsibility. This guide provides essential, procedural information for the

proper disposal of 1-Stearoyl-rac-glycerol-d35, a deuterated monoacylglycerol. Adherence to

these protocols will mitigate risks and ensure compliance with institutional and regulatory

standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 1-Stearoyl-rac-glycerol-
d35 with the appropriate personal protective equipment (PPE). While the material is not

considered to be a skin irritant, good laboratory practice necessitates minimizing exposure.[1]

Accidental ingestion may be harmful.[1]

Personal Protective Equipment (PPE) Requirements:
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or

glasses

Protects against accidental

splashes or dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents direct skin contact.

Body Protection Laboratory coat
Minimizes contamination of

personal clothing.

Waste Classification and Characterization
1-Stearoyl-rac-glycerol-d35 should be treated as a hazardous chemical waste.[1] As a stable,

non-radioactive isotopically labeled compound, its disposal does not require special procedures

related to radioactivity.[2][3] The disposal protocol is therefore dictated by the chemical

properties of the parent compound, 1-Stearoyl-rac-glycerol.

Hazard Profile:

Hazard Classification Description

Combustibility Combustible solid that burns with difficulty.[1]

Reactivity

Avoid contamination with oxidizing agents (e.g.,

nitrates, oxidizing acids, chlorine bleaches) as

this may cause ignition.[1]

Health Hazards
Considered a hazardous substance.[1] May be

damaging to health if ingested.[1]

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe collection and disposal of

1-Stearoyl-rac-glycerol-d35 waste.

Segregation: Do not mix 1-Stearoyl-rac-glycerol-d35 waste with other waste streams,

particularly incompatible materials like strong oxidizing agents.[4] All laboratory waste should
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be segregated to prevent dangerous reactions.[5]

Containerization:

Place the waste in a suitable, well-labeled container.[1]

The container must be in good condition, with no leaks or cracks, and have a secure, tight-

fitting lid.[5]

Polyethylene or polypropylene containers are recommended.[1]

For liquid solutions, ensure the container is compatible with the solvent used.

Labeling:

Clearly label the waste container with the words "Hazardous Waste".[5]

The label must include the full chemical name: "1-Stearoyl-rac-glycerol-d35". Do not use

abbreviations.[5]

If the waste is in a solution, list all chemical constituents and their approximate

percentages.

Include the date of waste accumulation.[4]

Storage:

Store the waste container in a designated satellite accumulation area (SAA) that is at or

near the point of generation and under the control of laboratory personnel.[4]

The storage area should be well-ventilated.

Ensure secondary containment, such as a tray or bin, to contain any potential leaks.[4]

Disposal Request:

Once the container is full or ready for disposal, follow your institution's procedures to

request a pickup from the Environmental Health and Safety (EHS) department or a

licensed chemical waste disposal service.[4]
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Do not dispose of 1-Stearoyl-rac-glycerol-d35 down the drain or in the regular trash.[5]

Disposal Workflow Diagram
The logical flow for the proper disposal of 1-Stearoyl-rac-glycerol-d35 is illustrated in the

diagram below. This workflow emphasizes the critical steps from waste generation to final

disposal.

Waste Generation
(1-Stearoyl-rac-glycerol-d35)

Segregate Waste
(Avoid Oxidizing Agents)

Select Compatible Container
(Polypropylene/Polyethylene)

Label Container Correctly
('Hazardous Waste', Full Chemical Name, Date)

Store in Designated SAA
(Secondary Containment)

Request Waste Pickup
(Follow Institutional Procedures)

Final Disposal
(Licensed Waste Management)
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Caption: Disposal workflow for 1-Stearoyl-rac-glycerol-d35.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 1-Stearoyl-rac-glycerol-d35, fostering a culture of safety and environmental

responsibility within their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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